Delta valerolactones
Delta-valerolactones are cyclic ketones derived from valeraldehyde through a condensation reaction, featuring a five-membered ring structure with a lactone group. These compounds exhibit diverse applications due to their unique structural and functional properties. In the pharmaceutical industry, delta-valerolactones serve as key intermediates for synthesizing various bioactive molecules, including antibiotics and analgesics. Additionally, they are utilized in the fragrance sector as raw materials to produce fragrances with a distinctive woody or amber aroma notes. Moreover, their potential use in polymer chemistry and material science is also being explored due to their stabilizing and cross-linking properties. The specific delta-valerolactone structures can vary depending on the stereochemistry at the ring junction, influencing their physicochemical characteristics and reactivity profiles.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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hexahydro-2H-furo[3,2-c]pyran-4,6-dione | 1518918-91-6 | C7H8O4 |
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4-cyclohexyloxane-2,6-dione | 71280-34-7 | C11H16O3 |
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81131-71-7 | C23H34O6 | |
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3’,5’-Dihydrodiol Simvastatin(Mixture of Diastereomers) | 198818-02-9 | C25H40O7 |
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(1S,5R)-1beta-Methyl-3-oxabicyclo[3.1.0]hexane-2,4-dione | 1087749-61-8 | C6H6O3 |
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7-oxaspiro3.5nonan-6-one | 518284-70-3 | C8H12O2 |
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4-(4-ethylphenyl)oxane-2,6-dione | 1267500-06-0 | C13H14O3 |
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4-(fluoromethyl)oxane-2,6-dione | 132868-32-7 | C6H7FO3 |
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2H-Pyran-2-one, tetrahydro-5,6-dimethyl-, (5S-trans)- | 82467-25-2 | C7H12O2 |
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6-methyl-1-oxo-3,4,6,7-tetrahydro-1H-pyrano[3,4-c]pyridine-5-carbaldehyde | 18058-50-9 | C10H11NO3 |
Related Literature
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